Ezetimibe Diacid Impurity Ezetimibe Diacid Impurity An open-ringed diacid impurity of Ezetimibe.

Brand Name: Vulcanchem
CAS No.: 1013025-04-1
VCID: VC21128421
InChI: InChI=1S/C25H24FNO5/c26-19-8-10-20(11-9-19)27-24(22(25(30)31)14-15-23(28)29)18-6-12-21(13-7-18)32-16-17-4-2-1-3-5-17/h1-13,22,24,27H,14-16H2,(H,28,29)(H,30,31)/t22-,24-/m1/s1
SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F
Molecular Formula: C25H24FNO5
Molecular Weight: 437.5 g/mol

Ezetimibe Diacid Impurity

CAS No.: 1013025-04-1

Cat. No.: VC21128421

Molecular Formula: C25H24FNO5

Molecular Weight: 437.5 g/mol

* For research use only. Not for human or veterinary use.

Ezetimibe Diacid Impurity - 1013025-04-1

Specification

Description An open-ringed diacid impurity of Ezetimibe.

CAS No. 1013025-04-1
Molecular Formula C25H24FNO5
Molecular Weight 437.5 g/mol
IUPAC Name (2R)-2-[(S)-(4-fluoroanilino)-(4-phenylmethoxyphenyl)methyl]pentanedioic acid
Standard InChI InChI=1S/C25H24FNO5/c26-19-8-10-20(11-9-19)27-24(22(25(30)31)14-15-23(28)29)18-6-12-21(13-7-18)32-16-17-4-2-1-3-5-17/h1-13,22,24,27H,14-16H2,(H,28,29)(H,30,31)/t22-,24-/m1/s1
Standard InChI Key WLAMIMDXLOJKMS-ISKFKSNPSA-N
Isomeric SMILES C1=CC=C(C=C1)COC2=CC=C(C=C2)[C@H]([C@@H](CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F
SMILES C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F
Canonical SMILES C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F

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